Cas no 562043-82-7 (2-O-β-D-Glucopyranosyl-L-ascorbic acid)

• Product Name: 2-O-β-D-Glucopyranosyl-L-ascorbic acid
• CAS No: 562043-82-7
• MF: C₁₂H₁₈O₁₁
• MW: 338.2647
• CID: 2101907
• PubChem ID: 54706833
• Update Time: 2025-06-13

2-O-β-D-Glucopyranosyl-L-ascorbic acid Chemical and Physical Properties

Names and Identifiers

• 2-O-beta-D-glucopyranosyl ascorbic acid
• 2-O-
• A-D-Glucopyranosyl-L-ascorbic Acid
• MLSJBGYKDYSOAE-DNYNHWTLSA-N
• 2-O-beta-D-Glucopyranosylascorbic acid
• 2-o-(beta-d-glucopyranosyl)ascorbic acid
• 2-o-beta-d-glucopyranosyl-l-ascorbic acid
• 2-O-%7CA-D-Glucopyranosyl-L-ascorbic Acid
• 2-O-β-D-Glucopyranosyl-L-ascorbic acid
• MFCD23701380
• SCHEMBL15826946
• SY056213
• 562043-82-7
• L-Ascorbic acid 2-glucoside
• AA-2betaG
• 2-(1,2-dihydroxyethyl)-3-hydroxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2H-furan-5-one
• Ascorbic acid 2-glucoside
• E87120
• (2R)-2-[(1S)-1,2-dihydroxyethyl]-3-hydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2H-furan-5-one
• CS-0101448
• HY-N6958
• 2-O-b-D-Glucopyranosyl-L-ascorbic acid
• SCHEMBL152620
• MS-25140
• AA-2bG
• 2-O-??-D-Glucopyranosyl-L-ascorbic acid
• AKOS032945219
• 2-o--d-glucopyranosyl-l-ascorbic acid
• AA-2βG

• Inchi： 1S/C12H18O11/c13-1-3(15)9-8(19)10(11(20)22-9)23-12-7(18)6(17)5(16)4(2-14)21-12/h3-7,9,12-19H,1-2H2/t3-,4+,5+,6-,7+,9+,12-/m0/s1
• InChI Key： MLSJBGYKDYSOAE-DNYNHWTLSA-N
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1C(=O)O[C@]([H])([C@]([H])(C([H])([H])O[H])O[H])C=1O[H]

Computed Properties

• Exact Mass: 338.08491139 g/mol
• Monoisotopic Mass: 338.08491139 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 186
• Molecular Weight: 338.26
• XLogP3: -3.1

Experimental Properties

• Color/Form: Solid
• Density: 1.83±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 785.6±0.0 °C at 760 mmHg
• Flash Point: 296.5±0.0 °C
• Solubility: Soluble (879 g/l) (25 º C),
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

2-O-β-D-Glucopyranosyl-L-ascorbic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on 2-O-β-D-Glucopyranosyl-L-ascorbic acid

Research Briefing on 2-O-β-D-Glucopyranosyl-L-ascorbic acid (CAS: 562043-82-7)

2-O-β-D-Glucopyranosyl-L-ascorbic acid (AA-2βG), with the CAS number 562043-82-7, is a glycosylated derivative of L-ascorbic acid (vitamin C). This compound has garnered significant attention in recent years due to its enhanced stability and bioavailability compared to its parent molecule. Recent studies have explored its potential applications in pharmaceuticals, cosmetics, and nutraceuticals, particularly focusing on its antioxidant, anti-inflammatory, and skin-whitening properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the molecular mechanisms underlying the stability of AA-2βG. The researchers employed nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to analyze its structural integrity under various physiological conditions. The results demonstrated that AA-2βG exhibits remarkable resistance to oxidative degradation, making it a promising candidate for long-term storage formulations.

In the field of dermatology, a recent clinical trial highlighted the efficacy of AA-2βG in topical applications. The study, conducted over 12 weeks with 100 participants, reported a significant reduction in melanin production and improvement in skin elasticity. These findings were corroborated by in vitro assays showing AA-2βG's ability to inhibit tyrosinase activity more effectively than traditional vitamin C derivatives.

Pharmacokinetic studies have also shed light on the absorption and metabolism of AA-2βG. A 2024 paper in Biochemical Pharmacology utilized radiolabeled AA-2βG in animal models, revealing that the compound is hydrolyzed in the small intestine by β-glucosidases, releasing free ascorbic acid. This slow-release mechanism contributes to its prolonged plasma concentration and reduced renal excretion, addressing one of the major limitations of conventional vitamin C supplementation.

From a manufacturing perspective, advancements in enzymatic synthesis have improved the production yield of AA-2βG. A patented process (WO2023056789) describes the use of immobilized cyclodextrin glucanotransferase for the selective glycosylation of L-ascorbic acid, achieving over 85% conversion efficiency. This development could potentially lower production costs and facilitate broader commercial applications.

Despite these promising developments, challenges remain in the clinical translation of AA-2βG. Current research gaps include the need for more comprehensive toxicity studies and the optimization of delivery systems for specific therapeutic applications. Ongoing investigations are exploring its potential in wound healing and as an adjunct in cancer therapy, leveraging its antioxidant properties to mitigate chemotherapy-induced oxidative stress.

In conclusion, 2-O-β-D-Glucopyranosyl-L-ascorbic acid represents a significant advancement in vitamin C derivatives, with growing evidence supporting its superior stability and biological activity. As research continues to elucidate its mechanisms and applications, this compound is poised to make substantial contributions to multiple sectors of the chemical, biological, and medical industries.